4-(4-Cyclobutylpiperazin-1-yl)aniline
Overview
Description
“4-(4-Cyclobutylpiperazin-1-yl)aniline” is an organic compound with a molecular weight of 245.37 . It is a versatile material used in scientific research, with potential applications ranging from drug discovery to materials synthesis.
Molecular Structure Analysis
The molecular structure of “this compound” can be analyzed using various techniques. For instance, density functional theory (DFT) can provide detailed insights into the molecular and electronic structures, vibrational frequencies, and infrared intensities of aniline and its derivatives .Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” include a boiling point of 391.3±37.0 °C, a density of 1.194±0.06 g/cm3, and a pKa of 8.42±0.70 .Scientific Research Applications
Synthesis and Characterization
One application of 4-(4-Cyclobutylpiperazin-1-yl)aniline derivatives in scientific research involves their synthesis and characterization for potential biological activities. For instance, novel 2,5-substituted-1,3,4-oxadiazole derivatives, structurally related to this compound, have been synthesized and evaluated for antidiabetic, anti-inflammatory, and anticancer activities. These compounds were confirmed through various spectral studies, indicating a potential for developing new biologically active compounds (S. Kavitha, K. Kannan, S. Gnanavel, 2016).
Antimicrobial Activities
Another research direction involves the synthesis of eperezolid-like molecules, including derivatives of 4-(4-Phenylpiperazin-1-yl)aniline, and their evaluation for antimicrobial activities. These compounds have shown significant anti-Mycobacterium smegmatis activity, highlighting the potential for developing new antimicrobial agents (Meltem Yolal et al., 2012).
Inhibitors of Kinase Activity
In the realm of cancer research, derivatives of this compound have been optimized as potent inhibitors of Src kinase activity, crucial for cancer cell proliferation and metastasis. This optimization process led to compounds with nanomolar potency in enzyme assays and selective inhibition of Src kinase over non-Src family kinases, demonstrating the therapeutic potential of these compounds in cancer treatment (D. Boschelli et al., 2001).
Electroluminescent Properties
Additionally, research has been conducted on the electroluminescent properties of compounds containing the this compound motif. These studies focus on the design and synthesis of novel organic compounds for potential applications in organic light-emitting diodes (OLEDs), indicating the versatility of this compound derivatives in materials science (Mi-Kyoung Jin et al., 2020).
Safety and Hazards
Properties
IUPAC Name |
4-(4-cyclobutylpiperazin-1-yl)aniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21N3/c15-12-4-6-14(7-5-12)17-10-8-16(9-11-17)13-2-1-3-13/h4-7,13H,1-3,8-11,15H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KBFWMFUNFCMWND-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1)N2CCN(CC2)C3=CC=C(C=C3)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.34 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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